Cas no 82654-00-0 (2-Pyridinecarboxylic acid, 5-butyl-, 1-oxide)

• Product name: 2-Pyridinecarboxylic acid, 5-butyl-, 1-oxide
• CAS No: 82654-00-0
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 687307
• PubChem ID: 584344

2-Pyridinecarboxylic acid, 5-butyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 5-butyl-, 1-oxide
• 5-butyl-1-oxidopyridin-1-ium-2-carboxylic acid
• DTXSID40342774
• 82654-00-0
• Q63408973

• Inchi： InChI=1S/C10H13NO3/c1-2-3-4-8-5-6-9(10(12)13)11(14)7-8/h5-7H,2-4H2,1H3,(H,12,13)
• InChI Key： IXZMLXUNSSYGAJ-UHFFFAOYSA-N
• SMILES： CCCCC1=C[N+](=C(C=C1)C(=O)O)[O-]

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.8Ų